Cas no 2287311-39-9 (2-(1-Benzylpiperidin-4-ylidene)ethanamine;hydrochloride)

• Product Name: 2-(1-Benzylpiperidin-4-ylidene)ethanamine;hydrochloride
• CAS No: 2287311-39-9
• MF: C₁₄H₂₁ClN₂
• MW: 252.782942533493
• CID: 6612268
• PubChem ID: 137946053
• Update Time: 2025-10-25

2-(1-Benzylpiperidin-4-ylidene)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzylpiperidin-4-ylidene)ethan-1-amine hydrochloride
• 2-(1-Benzylpiperidin-4-ylidene)ethanamine;hydrochloride
• EN300-6746840
• 2287311-39-9

• Inchi： 1S/C14H20N2.ClH/c15-9-6-13-7-10-16(11-8-13)12-14-4-2-1-3-5-14;/h1-6H,7-12,15H2;1H
• InChI Key： VOLSRJOQJWCUIN-UHFFFAOYSA-N
• SMILES： Cl.N1(CC2C=CC=CC=2)CC/C(=C\CN)/CC1

Computed Properties

• Exact Mass: 252.1393264g/mol
• Monoisotopic Mass: 252.1393264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(1-Benzylpiperidin-4-ylidene)ethanamine;hydrochloride

Comprehensive Overview of 2-(1-Benzylpiperidin-4-ylidene)ethanamine hydrochloride (CAS No. 2287311-39-9)

2-(1-Benzylpiperidin-4-ylidene)ethanamine hydrochloride (CAS No. 2287311-39-9) is a specialized organic compound with a unique structural framework, combining a benzylpiperidine core with an ethylamine moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of the piperidine ring, a common pharmacophore, enhances its relevance in medicinal chemistry, particularly in the design of central nervous system (CNS) targeting molecules.

The molecular structure of 2-(1-Benzylpiperidin-4-ylidene)ethanamine hydrochloride features a benzyl group attached to a piperidine ring, which is further modified with an ethylamine side chain. This configuration contributes to its physicochemical properties, such as solubility and bioavailability, making it a candidate for further pharmacological studies. Researchers are particularly interested in its potential interactions with neurotransmitter receptors, given the structural similarities to known bioactive compounds.

In recent years, the demand for novel CNS-active compounds has surged, driven by the need for treatments targeting neurodegenerative diseases and mental health disorders. 2-(1-Benzylpiperidin-4-ylidene)ethanamine hydrochloride aligns with this trend, as its scaffold is reminiscent of compounds used in antidepressants and anxiolytics. This connection to neuropharmacology has made it a subject of interest in academic and industrial research circles.

The synthesis of 2-(1-Benzylpiperidin-4-ylidene)ethanamine hydrochloride typically involves multi-step organic reactions, including reductive amination and hydrochloride salt formation. These processes are optimized to ensure high purity and yield, critical for its use in preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with regulatory standards.

From a commercial perspective, 2-(1-Benzylpiperidin-4-ylidene)ethanamine hydrochloride is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its CAS No. 2287311-39-9 serves as a unique identifier, facilitating procurement and regulatory compliance. The compound's niche application in drug discovery underscores its value in high-throughput screening and lead optimization programs.

Environmental and safety considerations are paramount when handling 2-(1-Benzylpiperidin-4-ylidene)ethanamine hydrochloride. While it is not classified as hazardous under standard guidelines, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Researchers are advised to consult material safety data sheets (MSDS) for detailed handling instructions.

The future of 2-(1-Benzylpiperidin-4-ylidene)ethanamine hydrochloride lies in its potential to contribute to the development of next-generation therapeutics. With advancements in computational chemistry and AI-driven drug design, this compound could play a pivotal role in identifying novel binding sites and mechanisms of action. Its integration into virtual screening libraries further enhances its utility in modern drug discovery pipelines.

In summary, 2-(1-Benzylpiperidin-4-ylidene)ethanamine hydrochloride (CAS No. 2287311-39-9) represents a promising candidate for biomedical research, bridging the gap between traditional medicinal chemistry and innovative therapeutic strategies. Its structural versatility and potential CNS applications make it a compound worth watching in the evolving landscape of pharmaceutical sciences.